Buten-1-ylsulfur pentafluoride

• IUPAC Name: [(E)-but-1-enyl]-pentafluoro-λ6-sulfane
• InChI: InChI=1S/C4H7F5S/c1-2-3-4-10(5,6,7,8)9/h3-4H,2H2,1H3/b4-3+
• InChI Key: LWKOCACMNSLNJZ-ONEGZZNKSA-N
• Canonical SMILES: CCC=CS(F)(F)(F)(F)F
• Isomeric SMILES: CC/C=C/S(F)(F)(F)(F)F
• Molecular Formula: C4H7F5S
• Molecular Weight: 182.16 g/mol

Description

Buten-1-ylsulfur pentafluoride is a useful research compound. Its molecular formula is C4H7F5S and its molecular weight is 182.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• BSPF, along with other molecules in its series like vinylsulfur pentafluoride and propen-1-ylsulfur pentafluoride, is part of a group containing the four-fold rotor –SF5. These molecules exhibit varying degrees of torsional splitting, which is significant in understanding molecular rotation and internal dynamics (Signore et al., 2020).

• In a related study, high-resolution spectroscopy of propen-1-yl sulfur pentafluoride and BSPF revealed spectral effects due to the presence of an unusual fourfold internal rotation, which is key for understanding molecular behavior and interactions (Orellana et al., 2020).

• A study on 1-buten-3-yne, a molecule similar to BSPF, focused on its carbon-13 magnetic resonance spectra, providing insights into the electronic structure of such molecules, which is crucial for their applications in chemical syntheses and analysis (Kowalewski et al., 1976).

• Research on the dehydration of 1,4-butanediol over lanthanide oxides, which produce compounds like 3-buten-1-ol (structurally related to BSPF), demonstrated how molecular transformations can be catalyzed, important for chemical manufacturing processes (Igarashi et al., 2007).

• An analysis of permanent electric dipole moments in molecules like 1-buten-3-yne helps in understanding the electronic distribution and polarity of molecules, which is significant in fields like molecular electronics and material science (Tasi et al., 1997).